4-{[3-(3-bromophenyl)-2-(2-furoylamino)acryloyl]amino}butanoic acid

• IUPAC Name: 4-[[(E)-3-(3-bromophenyl)-2-(furan-2-carbonylamino)prop-2-enoyl]amino]butanoic acid
• InChI: InChI=1S/C18H17BrN2O5/c19-13-5-1-4-12(10-13)11-14(17(24)20-8-2-7-16(22)23)21-18(25)15-6-3-9-26-15/h1,3-6,9-11H,2,7-8H2,(H,20,24)(H,21,25)(H,22,23)/b14-11+
• InChI Key: XEWVHWAPHCSDDM-SDNWHVSQSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C=C(C(=O)NCCCC(=O)O)NC(=O)C2=CC=CO2
• Isomeric SMILES: C1=CC(=CC(=C1)Br)/C=C(\C(=O)NCCCC(=O)O)/NC(=O)C2=CC=CO2
• Molecular Formula: C18H17BrN2O5
• Molecular Weight: 421.2 g/mol

Description

4-{[3-(3-bromophenyl)-2-(2-furoylamino)acryloyl]amino}butanoic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery. This compound is also known as BFAABA and is a member of the family of non-steroidal anti-inflammatory drugs (NSAIDs).

Mechanism of Action

The mechanism of action of BFAABA involves the inhibition of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins and other inflammatory mediators. By inhibiting COX-2, BFAABA reduces inflammation and pain. BFAABA also exhibits antiproliferative and proapoptotic effects by inhibiting the activity of nuclear factor-kappa B (NF-κB) and activating the caspase cascade, respectively.
Biochemical and Physiological Effects:
BFAABA has been shown to exhibit anti-inflammatory, analgesic, antiproliferative, and proapoptotic effects in various in vitro and in vivo studies. BFAABA also exhibits low toxicity and high selectivity towards COX-2, making it a potential candidate for the development of new NSAIDs and anticancer drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of BFAABA is its low toxicity and high selectivity towards COX-2, making it a potential candidate for the development of new NSAIDs and anticancer drugs. However, the yield of the synthesis process is relatively low, and the compound is not readily available commercially, which may limit its use in lab experiments.

Future Directions

For the research on BFAABA include the development of new drugs based on its structure, investigation of its potential applications in the treatment of other diseases, and optimization of the synthesis method.

Synthesis Methods

The synthesis method of BFAABA involves the condensation reaction of 3-bromo-2-furoic acid with N-(tert-butoxycarbonyl)-L-aspartic acid β-lactone, followed by the reaction with 3-aminophenylboronic acid and finally the deprotection of the tert-butoxycarbonyl group. The yield of the synthesis process is around 20-25%.

Scientific Research Applications

BFAABA has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and cancer research. In medicinal chemistry, BFAABA has been shown to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the development of new NSAIDs. In drug discovery, BFAABA has been used as a lead compound for the development of new drugs targeting various diseases, including cancer and Alzheimer's disease. In cancer research, BFAABA has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for the development of new anticancer drugs.